5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-fluorophenyl)benzamide

• IUPAC Name: 5-(dimethylsulfamoyl)-2-fluoro-N-(4-fluorophenyl)benzamide
• InChI: InChI=1S/C15H14F2N2O3S/c1-19(2)23(21,22)12-7-8-14(17)13(9-12)15(20)18-11-5-3-10(16)4-6-11/h3-9H,1-2H3,(H,18,20)
• InChI Key: OQZKEMWBTMFMEC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)F)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H14F2N2O3S
• Molecular Weight: 340.3 g/mol

Description

5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-fluorophenyl)benzamide, commonly known as DFSB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DFSB belongs to the class of sulfonyl fluorides, which are known for their unique chemical properties and biological activities.

Mechanism of Action

DFSB acts by forming a covalent bond with the active site of target proteins and enzymes. The sulfonyl fluoride group of DFSB reacts with the nucleophilic residues of the target protein, resulting in the formation of a stable covalent bond. This covalent bond irreversibly inhibits the activity of the target protein or enzyme, leading to downstream effects on biological processes.
Biochemical and Physiological Effects
DFSB has been shown to have a range of biochemical and physiological effects on cells and organisms. DFSB has been demonstrated to inhibit the activity of various enzymes involved in cell signaling, metabolism, and gene expression. DFSB has also been shown to induce cell death in cancer cells by inhibiting the activity of anti-apoptotic proteins. In addition, DFSB has been shown to have anti-inflammatory effects by inhibiting the activity of enzymes involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

DFSB has several advantages as a tool for scientific research. DFSB is highly selective towards specific proteins and enzymes, allowing for the study of their functions and interactions. DFSB is also irreversible, meaning that its effects on target proteins and enzymes are long-lasting. However, DFSB also has some limitations. DFSB can be toxic to cells at high concentrations, making it difficult to use in certain experiments. In addition, DFSB can be expensive to synthesize, limiting its availability for some research groups.

Future Directions

There are several future directions for research on DFSB. One area of interest is the development of new synthetic methods for DFSB that are more efficient and cost-effective. Another area of interest is the identification of new target proteins and enzymes for DFSB, which could lead to the discovery of new biological pathways and potential drug targets. Finally, there is a need for further studies on the toxicity and safety of DFSB, particularly in vivo, to determine its potential for clinical applications.
Conclusion
DFSB is a valuable tool for scientific research due to its ability to selectively modify proteins and enzymes. DFSB has been used to study a range of biological processes, including cell signaling, metabolism, and gene expression. DFSB acts by forming a covalent bond with the active site of target proteins and enzymes, leading to downstream effects on biological processes. DFSB has several advantages as a research tool, including its selectivity and irreversibility, but also has some limitations, including toxicity and cost. Future research on DFSB should focus on developing new synthetic methods, identifying new target proteins and enzymes, and studying its toxicity and safety.

Synthesis Methods

DFSB can be synthesized using a multi-step process that involves the reaction of 4-fluoroaniline with 2-fluorobenzoyl chloride, followed by the reaction of the resulting intermediate with dimethyl sulfonamide. The final product is obtained after purification by column chromatography and recrystallization. The synthesis of DFSB is a complex process that requires expertise in organic chemistry and careful handling of hazardous chemicals.

Scientific Research Applications

DFSB has been used in various scientific research studies due to its ability to selectively modify proteins and enzymes. DFSB acts as a covalent inhibitor that irreversibly binds to the active site of target proteins, thereby inhibiting their activity. The selectivity of DFSB towards specific proteins and enzymes makes it a valuable tool for studying their functions and interactions. DFSB has been used to study the role of various proteins and enzymes in biological processes such as cell signaling, metabolism, and gene expression.